Cas no 1333493-10-9 (tert-butyl rel-(4aR,6R,7aS)-6-amino-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridine-2-carboxylate)

• Product Name: tert-butyl rel-(4aR,6R,7aS)-6-amino-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridine-2-carboxylate
• CAS No: 1333493-10-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD22209467
• CID: 4584586
• Update Time: 2025-05-21

tert-butyl rel-(4aR,6R,7aS)-6-amino-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-tert-butyl (4aR,6R,7aS)-6-aminooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
• tert-Butyl (4aR,6R,7aS)-rel-6-amino-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
• tert-butyl rel-(4aR,6R,7aS)-6-amino-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridine-2-carboxylate

• MDL： MFCD22209467
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-5-4-9-6-11(14)7-10(9)8-15/h9-11H,4-8,14H2,1-3H3/t9-,10-,11-/m1/s1
• InChI Key： HGCLQZXASSWTRJ-GMTAPVOTSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CC[C@]2([H])C[C@@H](N)C[C@]12[H]

Additional information on tert-butyl rel-(4aR,6R,7aS)-6-amino-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridine-2-carboxylate

Introduction to tert-butyl rel-(4aR,6R,7aS)-6-amino-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridine-2-carboxylate (CAS No. 1333493-10-9)

tert-butyl rel-(4aR,6R,7aS)-6-amino-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridine-2-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 1333493-10-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of cyclopentapyridine derivatives, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a tert-butyl group and specific stereochemical configurations at the 4aR, 6R, and 7aS positions further enhances its pharmacological relevance and makes it a valuable scaffold for drug discovery initiatives.

The compound's core structure consists of an octahydrocyclopenta[c]pyridine ring system substituted with an amino group at the 6-position and a carboxylate moiety at the 2-position. This arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for further functionalization and derivatization. The stereochemistry of the molecule is meticulously defined by the relative configuration at the specified positions, which is critical for ensuring its biological efficacy and minimizing unwanted side effects.

In recent years, there has been growing interest in cyclopentapyridine derivatives due to their demonstrated ability to interact with various biological targets. For instance, studies have highlighted their potential as modulators of neurotransmitter receptors and ion channels. The amino group at the 6-position in this compound is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in salt formation, enhancing its solubility and bioavailability. Additionally, the carboxylate group at the 2-position provides a site for further chemical modifications, such as coupling with other pharmacophores or linking to biomolecules via amide or ester bonds.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. Researchers have leveraged such structural analogs to develop novel therapeutic agents with improved pharmacokinetic profiles. The tert-butyl group at the 1-position not only adds steric bulk but also influences metabolic stability and membrane permeability. This feature makes it an attractive candidate for designing drugs that require prolonged circulation or targeted delivery systems.

The synthesis of tert-butyl rel-(4aR,6R,7aS)-6-amino-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridine-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to achieve high yields and enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis play a crucial role in constructing the desired stereocenters efficiently. These synthetic advances have enabled researchers to produce sufficient quantities of the compound for preclinical evaluation.

Preclinical studies have begun to unravel the pharmacological profile of this derivative. Initial investigations suggest that it exhibits moderate affinity for certain neurotransmitter receptors without significant toxicity at relevant concentrations. The amino group's interaction with polar residues in protein binding pockets has been observed to modulate receptor activity effectively. Furthermore, the carboxylate group's propensity to form hydrogen bonds with biological targets enhances binding specificity.

The stereochemical integrity of this compound is maintained throughout its synthesis and purification process to ensure consistent biological activity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to confirm its structure and stereochemistry. These methods provide high-resolution data that are essential for understanding how the molecule interacts with biological systems.

In light of these findings, tert-butyl rel-(4aR,6R,7aS)-6-amino-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridine-2-carboxylate represents a promising lead compound for further development into a therapeutic agent. Its unique structural features offer opportunities for designing next-generation drugs targeting neurological disorders or other diseases where cyclopentapyridine derivatives are implicated.

The ongoing research in this area is driven by the need for innovative treatments that address unmet medical needs effectively. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into clinical applications. As more data become available on this compound's pharmacological properties, 1333493-10-9 may emerge as a key intermediate in drug development pipelines.